![molecular formula C15H18N2 B6181226 N4',N4',5-trimethyl-[1,1'-biphenyl]-3,4'-diamine CAS No. 1987029-32-2](/img/no-structure.png)
N4',N4',5-trimethyl-[1,1'-biphenyl]-3,4'-diamine
Description
“N4’,N4’,5-trimethyl-[1,1’-biphenyl]-3,4’-diamine” is also known as N4,N4,N4′,N4′-Tetra[(1,1′-biphenyl)-4-yl]-(1,1′-biphenyl)-4,4′-diamine . It is used as a hole transport material or as a host material in the emissive layer of organic light-emitting diodes (OLEDs) devices . Its semiconducting properties are suitable for R&D studies in organic field-effect transistors(OFETs) and thin-film transistors (TFTs) .
Molecular Structure Analysis
The molecular formula of “N4’,N4’,5-trimethyl-[1,1’-biphenyl]-3,4’-diamine” is C60H44N2 . The average mass is 793.005 Da and the monoisotopic mass is 792.350464 Da .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N4',N4',5-trimethyl-[1,1'-biphenyl]-3,4'-diamine involves the reaction of 4,4'-dimethoxybiphenyl with methylmagnesium bromide followed by reduction with lithium aluminum hydride and subsequent N-methylation with methyl iodide.", "Starting Materials": [ "4,4'-dimethoxybiphenyl", "methylmagnesium bromide", "lithium aluminum hydride", "methyl iodide" ], "Reaction": [ "Step 1: React 4,4'-dimethoxybiphenyl with methylmagnesium bromide in anhydrous ether to form 4,4'-dimethylbiphenyl.", "Step 2: Reduce 4,4'-dimethylbiphenyl with lithium aluminum hydride in dry ether to form N4',N4',5-trimethyl-[1,1'-biphenyl]-3,4'-diamine.", "Step 3: N-methylate N4',N4',5-trimethyl-[1,1'-biphenyl]-3,4'-diamine with methyl iodide in dry acetone to form N4',N4',5-trimethyl-[1,1'-biphenyl]-3,4'-diamine." ] } | |
CAS RN |
1987029-32-2 |
Molecular Formula |
C15H18N2 |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
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